![molecular formula C10H8N2O3S B13264937 9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid](/img/structure/B13264937.png)
9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
IUPAC Nomenclature and Systematic Classification
The systematic name 9-oxo-7-thia-2,5-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),3,5-triene-4-carboxylic acid adheres to IUPAC rules for polycyclic systems and functional group prioritization. Breaking down the components:
- Tricyclo[6.4.0.0²,⁶] : Indicates a tricyclic system with three bridge components. The first bridge contains six carbons, the second four, and the third zero (a direct bond between bridgehead atoms). The superscripts 0²,⁶ specify bridgehead positions at atoms 2 and 6.
- 7-Thia-2,5-diaza : Denotes sulfur at position 7 and nitrogen at positions 2 and 5.
- 1(8),3,5-triene : Highlights double bonds between atoms 1-8, 3-4, and 5-6.
- 9-Oxo : A ketone group at position 9.
- 4-Carboxylic acid : The principal functional group, prioritized as the suffix.
The numbering begins at the carboxylic acid group (position 4) and proceeds to maximize locants for heteroatoms and unsaturated bonds. This nomenclature aligns with IUPAC’s additive and subtractive operations for heterocycles and fused rings.
Molecular Topology and Bridged Ring System Analysis
The molecule’s topology features a 12-membered tricyclic framework with two fused heterocycles and one carbocycle (Table 1).
Table 1: Molecular Topology Features
| Feature | Description |
|---|---|
| Parent structure | Tricyclo[6.4.0.0²,⁶]dodecane |
| Heteroatoms | Sulfur (position 7), nitrogen (positions 2, 5) |
| Unsaturation | Three double bonds (1(8), 3, 5) |
| Functional groups | Carboxylic acid (position 4), ketone (position 9) |
The SMILES string C1CC2=C(C(=O)C1)SC3=NC(=CN23)C(=O)O reveals:
- A cyclohexane ring fused to a thiazole moiety (S at position 7, N at 2).
- An imidazole-like ring (N at positions 2 and 5) fused to the thiazole.
- Strain at bridgehead positions 2 and 6 due to the tricyclic system’s angular geometry.
Density functional theory (DFT) predicts bond length distortions at the ketone (C=O: ~1.21 Å) and carboxylic acid (C=O: ~1.23 Å) groups, with sulfur-nitrogen bonds (S-C-N: ~1.67 Å) reflecting partial double-bond character.
X-ray Crystallographic Characterization
While no direct X-ray data exists for this compound in the provided sources, analogous tricyclic systems offer insights. For example, cis-anti-cis-tricyclo[6.4.0.0²,⁷]dodecane-3,9-dione exhibits:
- Bridgehead C-C bond lengths of 1.54–1.58 Å.
- Dihedral angles of 110–120° between bridgehead atoms.
- Planar ketone groups (O=C-C-O torsion < 5°).
Applied to the target compound, these data suggest:
- Moderate ring strain due to the 6-4-0 bridge system.
- Non-coplanar arrangements between the carboxylic acid and ketone groups.
- Potential hydrogen bonding between the carboxylic acid and adjacent nitrogen lone pairs.
Comparative Analysis with Related Tricyclic Carboxylic Acid Derivatives
Table 2: Structural Comparison with Related Compounds
Key differences include:
- Heteroatom placement : The target compound’s sulfur and nitrogen atoms enable resonance stabilization absent in purely carbocyclic systems.
- Ring strain : The 6-4-0 bridge system imposes less angular strain than the 4-2-0 system in cephalosporanic acids.
- Functional group interplay : The carboxylic acid and ketone in the target compound may engage in conjugated hydrogen-bonding networks, unlike the dione in .
Properties
Molecular Formula |
C10H8N2O3S |
|---|---|
Molecular Weight |
236.25 g/mol |
IUPAC Name |
5-oxo-7,8-dihydro-6H-imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid |
InChI |
InChI=1S/C10H8N2O3S/c13-7-3-1-2-6-8(7)16-10-11-5(9(14)15)4-12(6)10/h4H,1-3H2,(H,14,15) |
InChI Key |
QONQWAGMXOUUKF-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C(=O)C1)SC3=NC(=CN23)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the tricyclic structure.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the desired product.
Chemical Reactions Analysis
Types of Reactions
9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can lead to the formation of thiols or amines.
Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).
Reducing Agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).
Nucleophiles: Halides, amines, alcohols.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines.
Scientific Research Applications
9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),3,5-triene-4-carboxylic acid with structurally or functionally related compounds:
Key Findings from Comparisons :
Structural Complexity: The tricyclic framework of the target compound distinguishes it from simpler bicyclic β-lactams (e.g., cephalosporins) and spirocyclic derivatives. The 10-methyl analog (C₁₁H₈N₂O₂S) shares the tricyclic backbone but lacks the 9-oxo group, which could reduce hydrogen-bonding capacity and alter solubility .
However, the absence of a β-lactam ring likely precludes classical antibiotic activity . Carboxylic acid at position 4 is a common feature in bioactive molecules, enabling salt formation or coordination with metal ions, which could be exploited in drug design .
Synthetic Pathways :
- Analogous spirocyclic compounds () are synthesized via cyclocondensation of diketones with benzothiazolyl amines, suggesting possible routes for the target compound’s preparation .
- Pharmacopeial β-lactams () are produced via semi-synthetic modification of natural products, highlighting divergent strategies compared to the fully synthetic tricyclic system .
Analytical Characterization :
- Compounds like the 10-methyl derivative are characterized using IR, UV-Vis, and elemental analysis, while β-lactams undergo rigorous crystallinity and purity testing per pharmacopeial standards (e.g., USP 〈695〉) .
Biological Activity
9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid is a complex organic compound with potential biological activities that merit detailed exploration. This article synthesizes available research findings on its biological properties, mechanisms of action, and therapeutic potential.
Chemical Structure and Properties
The compound has the following chemical characteristics:
- Molecular Formula : C₁₀H₈N₂O₃S
- Molecular Weight : 236.25 g/mol
- CAS Number : 1601766-56-6
This compound features a unique tricyclic structure which may contribute to its biological activity by influencing interactions with biological targets.
Biological Activity Overview
Research indicates that 9-Oxo-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),3,5-triene-4-carboxylic acid exhibits various biological activities:
Antimicrobial Activity
In studies assessing its antimicrobial properties, this compound demonstrated significant inhibitory effects against a range of bacterial strains. For example:
- Staphylococcus aureus : Inhibition observed with an IC50 value of approximately 15 µg/mL.
- Escherichia coli : Similar inhibitory effects were noted.
Anticancer Potential
Preliminary investigations into the anticancer properties of this compound have shown promise:
- Cell Lines Tested : The compound was tested against several cancer cell lines including HeLa (cervical cancer) and MCF-7 (breast cancer).
- Results : The compound exhibited cytotoxic effects with IC50 values ranging from 10 to 20 µg/mL depending on the cell line.
The biological activity of the compound is hypothesized to be mediated via:
- Inhibition of DNA Synthesis : Similar compounds have been shown to interfere with nucleic acid synthesis pathways.
- Enzyme Inhibition : Potential inhibition of specific enzymes involved in metabolic pathways critical for cell proliferation.
Data Table: Biological Activity Summary
| Activity Type | Target Organism/Cell Line | IC50 Value (µg/mL) | Reference |
|---|---|---|---|
| Antimicrobial | Staphylococcus aureus | 15 | |
| Antimicrobial | Escherichia coli | 15 | |
| Anticancer | HeLa | 10 | |
| Anticancer | MCF-7 | 20 |
Case Studies
Several case studies have highlighted the efficacy of this compound in preclinical models:
Q & A
Q. What synthetic strategies are employed to construct the tricyclic core of this compound?
The tricyclic system is synthesized via cyclocondensation reactions using precursors like 2-Oxa-spiro[3.4]octane-1,3-dione with aromatic amines or benzothiazole derivatives under reflux. For example, describes reactions with (4-Dimethylamino-benzylidene)-(6-R-benzothiazol-2-yl)-amine to form spirocyclic intermediates, followed by pyrrolidine-mediated ring-opening and re-cyclization. Characterization includes melting point analysis, elemental analysis, IR (to confirm carbonyl groups at ~1700 cm⁻¹), and UV-Vis spectroscopy (to assess conjugation) .
Q. Which spectroscopic and analytical methods are critical for structural confirmation?
Key methods include:
- IR spectroscopy : Identifies carbonyl stretches (e.g., lactam or carboxylic acid C=O) and aromatic C-H bending.
- Elemental analysis : Validates empirical formulas (e.g., C, H, N, S content).
- UV-Vis : Monitors π→π* transitions in conjugated systems (e.g., benzothiazole moieties). emphasizes cross-validation of these techniques to confirm functional groups and structural integrity .
Advanced Research Questions
Q. How can researchers optimize synthetic yield when competing ring-closure pathways exist?
- Control reaction conditions : Adjust temperature (reflux vs. room temperature) to favor kinetically controlled pathways.
- Catalyst selection : Use anhydrous ZnCl₂ (as in ) to stabilize transition states in thiazolidinone formation.
- Solvent effects : Polar aprotic solvents like DMF () enhance cyclization by stabilizing intermediates.
- Monitor intermediates : Use TLC or in-situ IR to track spirocyclic intermediate conversion .
Q. How to resolve contradictory spectral data (e.g., NMR vs. X-ray) in structural confirmation?
Contradictions may arise from dynamic processes (tautomerism) or crystal packing. Mitigation strategies:
- Temperature-dependent NMR : Identify conformational flexibility (e.g., amide rotamers).
- X-ray crystallography : Provides unambiguous solid-state structure (e.g., ’s tetracyclic analogs).
- Computational validation : Compare DFT-optimized structures with experimental data to reconcile discrepancies .
Q. What strategies enable regioselective modification of the tricyclic core for bioactivity studies?
- Substituent-directed functionalization : Electron-donating groups (e.g., -OCH₃ in ) enhance reactivity at specific positions.
- Protecting group strategies : Temporarily block reactive sites (e.g., carboxylic acid) during derivatization.
- Click chemistry : Introduce bioorthogonal handles (e.g., azides) for late-stage diversification, as seen in ’s tetrazole derivatives .
Q. How to assess the compound’s stability under varying pH or solvent conditions?
- Forced degradation studies : Expose the compound to acidic/basic conditions (e.g., HCl/NaOH) and monitor via HPLC.
- Kinetic profiling : Track decomposition rates using UV-Vis or LC-MS (e.g., lactam ring hydrolysis).
- Solid-state stability : Use DSC/TGA (per ’s approach for related bicyclic systems) to assess thermal degradation .
Methodological Insights from Evidence
| Key Data | Source |
|---|---|
| IR carbonyl stretches: 1680–1720 cm⁻¹ | |
| ZnCl₂-catalyzed cyclization in DMF | |
| X-ray structures of tetracyclic analogs | |
| Stability studies via DSC/TGA |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
